A red phosphor BaTiF6:Mn4+: reaction mechanism, microstructures, optical properties, and applications for white LEDs†
Dalton Transactions Pub Date: 2014-04-02 DOI: 10.1039/C4DT00781F
Abstract
Red phosphors BaTiF6:Mn4+ with microrod and polyhedron morphologies have been prepared respectively by etching TiO2 and Ti(OC4H9)4 in a HF solution with an optimized concentration of KMnO4 at 1.5 mmol L−1 in hydrothermal conditions. The red phosphor BaTiF6:Mn4+ exhibits a broad excitation band in the blue region and sharp emission peaks in the red region. A white LED (WLED) fabricated with the red phosphor BaTiF6:Mn4+ shows “warm” white light that possesses a color rendering index of 93.13 at a color temperature of 4073.1 K.
Recommended Literature
- [1] From ethene to propene (ETP) on tailored silica–alumina supports with isolated Ni(ii) sites: uncovering the importance of surface nickel aluminate sites and the carbon-pool mechanism†
- [2] Crystal growth, transport phenomena and two-gap superconductivity in the mixed alkali metal (K1−zNaz)xFe2−ySe2 iron selenide
- [3] The absorptiometric determination of silicon in water. Part III. Method for determining the total silicon content
- [4] Detection of low levels of Brønsted acidity in Na +Y and Na +X zeolites
- [5] A functionalized cellulose regenerative microcolumn combined with ultraviolet spectrophotometry for economic detection of selenium in purple potato†
- [6] Efficient enantioselective synthesis of pyrazolines and isoxazolines enabled by an iridium-catalyzed intramolecular allylic substitution reaction†
- [7] Contents
- [8] Single component thermo-gelling electroactive hydrogels from poly(caprolactone)–poly(ethylene glycol)–poly(caprolactone)-graft-aniline tetramer amphiphilic copolymers
- [9] Ability of Gordonia alkanivorans strain 1B for high added value carotenoids production
- [10] Identifying high-efficiency oxygen evolution electrocatalysts from Co–Ni–Cu based selenides through combinatorial electrodeposition†
